Cas no 73771-37-6 (4-phenylpiperazine-1-carboximidamide;sulfuric Acid;hydrate)

• Product Name: 4-phenylpiperazine-1-carboximidamide;sulfuric Acid;hydrate
• CAS No: 73771-37-6
• MF: C₁₁H₁₈N₄O₄S
• MW: 302.350020885468
• MDL: MFCD01748424
• CID: 1766001
• Update Time: 2025-11-06

4-phenylpiperazine-1-carboximidamide;sulfuric Acid;hydrate Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-4-guanylpiperazine hemisulfate hydrate
• 4-Phenyl-1-piperazinecarboxamidine hemisulfate hydrate
• 1-Piperazinecarboxamidine, 4-phenyl-, hemisulfate, hydrate
• AC1MHRAH
• LS-110771
• 4-phenylpiperazine-1-carboximidamide
• hydrate
• 4-phenylpiperazine-1-carboximidamide,sulfuric acid,hydrate
• sulfuric acid
• 1-Piperazinecarboximidamide, 4-phenyl-, sulfate, hydrate (2:1:)
• 4-phenylpiperazine-1-carboximidamide;sulfuric Acid;hydrate

• MDL： MFCD01748424
• Inchi： 1S/C11H16N4.H2O4S/c12-11(13)15-8-6-14(7-9-15)10-4-2-1-3-5-10;1-5(2,3)4/h1-5H,6-9H2,(H3,12,13);(H2,1,2,3,4)
• InChI Key： XPCIQNNYHIYRAS-UHFFFAOYSA-N
• SMILES： S(O)(O)(=O)=O.C(N1CCN(C2C=CC=CC=2)CC1)(N)=N

Additional information on 4-phenylpiperazine-1-carboximidamide;sulfuric Acid;hydrate

Compound CAS No. 73771-37-6: 4-Phenylpiperazine-1-Carboximidamide, Sulfuric Acid, Hydrate

The compound with CAS No. 73771-37-6, commonly referred to as 4-phenylpiperazine-1-carboximidamide, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound, along with its associated sulfuric acid and hydrate forms, has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers worldwide.

4-Phenylpiperazine derivatives are known for their versatility in medicinal chemistry. The piperazine ring, a six-membered saturated ring containing two nitrogen atoms, serves as a scaffold for numerous bioactive compounds. The substitution of a phenyl group at the 4-position of the piperazine ring introduces additional electronic and steric effects, which can influence the compound's pharmacokinetic properties. This makes 4-phenylpiperazine derivatives valuable candidates for the development of novel therapeutic agents.

The presence of sulfuric acid in the compound indicates that it may exist in a protonated form under certain conditions. This is particularly relevant in pharmaceutical applications, where the acidic form can influence drug solubility, stability, and bioavailability. Recent advancements in analytical techniques have enabled researchers to better understand the relationship between the acidic form of the compound and its pharmacological activity.

The hydrate form of this compound further adds complexity to its properties. Hydration can significantly affect the physical and chemical characteristics of a substance, including its melting point, crystallinity, and solubility. Understanding these properties is crucial for optimizing the formulation and delivery of drugs based on this compound.

Recent studies have explored the synthesis and characterization of 4-phenylpiperazine derivatives using advanced methodologies such as microwave-assisted synthesis and green chemistry approaches. These methods not only enhance the efficiency of synthesis but also reduce environmental impact, aligning with current trends in sustainable chemistry.

In terms of applications, 4-phenylpiperazine derivatives have shown promise in various therapeutic areas. For instance, they have been investigated for their potential as anticonvulsant agents due to their ability to modulate ion channels involved in neuronal excitability. Additionally, their role as inhibitors of certain enzymes has opened avenues for their use in treating conditions such as cancer and inflammatory diseases.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have provided insights into how 4-phenylpiperazine derivatives interact with target proteins, aiding in the design of more potent and selective drug candidates.

In conclusion, CAS No. 73771-37-6 represents a multifaceted compound with significant potential in pharmaceutical research. Its structural features, including the 4-phenyl group, its association with sulfuric acid, and its hydrate form, contribute to its unique properties and applications. As research continues to uncover new insights into this compound's behavior and utility, it remains a focal point for innovation in drug discovery.